Cas no 115-72-0 (1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, tri-2-propenyl ester)

• Product name: 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, tri-2-propenyl ester
• CAS No: 115-72-0
• MF: C₁₇H₂₂O₈
• MW: 354.351786136627
• CID: 230748
• PubChem ID: 20029687

1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, tri-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, tri-2-propenyl ester
• 2-methyl 1,2,3-triprop-2-en-1-yl propane-1,2,2,3-tetracarboxylate
• O2-methyl O1,O2,O3-triprop-2-enyl propane-1,2,2,3-tetracarboxylate
• 2-O-methyl 1-O,2-O,3-O-triprop-2-enyl propane-1,2,2,3-tetracarboxylate
• propane-1,2,2,3-tetracarboxylic acid O1,O2,O3-triallyl ester O2-methyl ester
• 1,2,3-PROPANETRICARBOXYLIC ACID, 2-(ACETYLOXY)-, 1,2,3-TRI-2-PROPEN-1-YL ESTER
• V4H13E7J1P
• 115-72-0
• TRIALLYL 2-ACETOXYPROPANE-1,2,3-TRICARBOXYLATE
• UNII-V4H13E7J1P
• Q27291526
• Triallyl acetylcitrate
• SCHEMBL5094368
• CITRIC ACID, TRIALLYL ESTER, ACETATE
• tris(prop-2-enyl) 2-acetyloxypropane-1,2,3-tricarboxylate

• Inchi： InChI=1S/C17H22O8/c1-5-8-22-14(19)11-17(25-13(4)18,16(21)24-10-7-3)12-15(20)23-9-6-2/h5-7H,1-3,8-12H2,4H3
• InChI Key： CHNHTNNNKPKJOL-UHFFFAOYSA-N
• SMILES： C(OC(C(OCC=C)=O)(CC(OCC=C)=O)CC(OCC=C)=O)(=O)C

Computed Properties

• Exact Mass: 354.13146
• Monoisotopic Mass: 354.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105A^2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.148
• Boiling Point: 413.2°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.476
• PSA: 105.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives